3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylicacid

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 3-methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C11H11N3O2/c1-6-3-9(14-10(6)11(15)16)8-4-7(2)12-5-13-8/h3-5,14H,1-2H3,(H,15,16)
• InChI Key: MLZBSPWJYYLGQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)C2=CC(=C(N2)C(=O)O)C

Description

3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid is a heterocyclic compound that features a pyrrole ring fused with a pyrimidine ring. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid typically involves the condensation of 3-aminopyrazole with a suitable aldehyde or ketone, followed by cyclization. The reaction conditions often include the use of glacial acetic acid as a solvent and a catalyst to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, making it suitable for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding pyrrole-2-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the pyrimidine ring to its dihydro form.

Substitution: Electrophilic substitution reactions can introduce various substituents onto the pyrrole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic reagents like bromine (Br₂) and chlorinating agents are commonly employed.

Major Products Formed

The major products formed from these reactions include various substituted pyrrole and pyrimidine derivatives, which can exhibit different biological activities and properties .

Scientific Research Applications

3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its role in metabolic pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. This inhibition can affect various biochemical pathways and lead to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

1H-Pyrazolo[3,4-b]pyridines: These compounds share a similar heterocyclic structure and exhibit comparable biological activities.

Pyrido[2,3-d]pyrimidines: These compounds also feature fused pyrimidine rings and are known for their diverse pharmacological effects

Uniqueness

3-Methyl-5-(6-methylpyrimidin-4-yl)-1H-pyrrole-2-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound in scientific research .